N-allyl-N-(1-((tert-butyldiphenylsilyl)oxy)pent-4-en-2-yl)-4-methylbenzenesulfonamide

• Molecular Formula: C31H39NO3SSi
• Molecular Weight: 533.8 g/mol
• IUPAC Name: N-[1-[tert-butyl(diphenyl)silyl]oxypent-4-en-2-yl]-4-methyl-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C31H39NO3SSi/c1-7-15-27(32(24-8-2)36(33,34)28-22-20-26(3)21-23-28)25-35-37(31(4,5)6,29-16-11-9-12-17-29)30-18-13-10-14-19-30/h7-14,16-23,27H,1-2,15,24-25H2,3-6H3
• InChI Key: CQRJLZLWRZLASK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC=C)C(CC=C)CO[Si](C2=CC=CC=C2)(C3=CC=CC=C3)C(C)(C)C

Description

N-allyl-N-(1-((tert-butyldiphenylsilyl)oxy)pent-4-en-2-yl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C31H39NO3SSi and its molecular weight is 533.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(1-((tert-butyldiphenylsilyl)oxy)pent-4-en-2-yl)-4-methylbenzenesulfonamide (D9) (13 g, 26.33 mmol) in DMF (80 ml), Cs2CO3 (12.86 g, 39.49 mmol) and allyl bromide (1.8 ml, 21.06 mmol) were added and the mixture was stirred at RT for 4 hrs. The reaction mixture was diluted with water (40 ml) and extracted with EtOAc (3×60 ml). The combined organic phases were evaporated and the resulting residue was was purified by Biotage SNAP-Si (100 g) cartridge eluting with a mixture cycloexane/EtOAc from 100/0 to 90/10. Collected fractions after solvent evaporation afforded the title compound (D10) (10.7 g).